Cas no 3133-79-7 (Benzo[b]thiophene-2-carboxamide,3-methyl-)

• Product Name: Benzo[b]thiophene-2-carboxamide,3-methyl-
• CAS No: 3133-79-7
• MF: C₁₀H₉NOS
• MW: 191.249561071396
• CID: 311887
• PubChem ID: 268531
• Update Time: 2025-04-19

Benzo[b]thiophene-2-carboxamide,3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxamide,3-methyl-
• 3-methyl-1-benzothiophene-2-carboxamide
• NSC108791
• AKOS009039979
• 3-methylbenzo[b]thiophene-2-carboxamide
• SCHEMBL2702750
• DTXSID20296322
• 3133-79-7
• 3-Methyl-benzo[b]thiophene-2-carboxamide
• FT-0730851
• NSC-108791

• Inchi： 1S/C10H9NOS/c1-6-7-4-2-3-5-8(7)13-9(6)10(11)12/h2-5H,1H3,(H2,11,12)
• InChI Key： URMHRWPZTABVNB-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=C(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 191.04057
• Monoisotopic Mass: 191.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.292
• Boiling Point: 371.4°Cat760mmHg
• Flash Point: 178.4°C
• Refractive Index: 1.684
• PSA: 43.09